![molecular formula C15H15FN4O2 B2421715 N-(4-fluorophenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide CAS No. 2034396-47-7](/img/structure/B2421715.png)
N-(4-fluorophenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide, also known as FPYPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxamide derivatives and has been shown to exhibit potent biological activity.
Scientific Research Applications
Inhibitors of Met Kinase Superfamily
N-(4-fluorophenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide derivatives have been identified as potent inhibitors of the Met kinase superfamily. These compounds demonstrate significant tumor stasis in various cancer models and have been advanced to clinical trials due to their efficacy and favorable profiles (Schroeder et al., 2009).
Synthesis and Characterization
A high-yield synthesis method for similar compounds, showcasing their potential for efficient large-scale production, has been developed. The structure of these compounds is confirmed using various spectroscopic methods, indicating a robust synthesis process (Zhou et al., 2021).
Structural Analysis
The synthesis and characterization of closely related compounds, including crystal structure analysis and Density Functional Theory (DFT) studies, have been conducted. These studies provide detailed insights into the molecular structure and potential applications of these compounds in various fields (Zhou et al., 2021).
Anti-Angiogenic and DNA Cleavage Activities
Derivatives of this compound have shown significant anti-angiogenic and DNA cleavage activities, suggesting their potential use in cancer research and treatment. These activities are influenced by the presence of different substituents, which can modulate their efficacy as anticancer agents (Kambappa et al., 2017).
Inhibitors of NF-kappaB and AP-1 Gene Expression
Compounds in this category have been studied as inhibitors of NF-kappaB and AP-1 gene expression, showcasing their potential in modulating key pathways involved in inflammation and cancer (Palanki et al., 2000).
Poly(ADP-ribose) Polymerase Inhibitors
These compounds have been developed as potent poly(ADP-ribose) polymerase (PARP) inhibitors with significant cellular potency. Their ability to cross the blood-brain barrier and distribute into tumor tissues makes them promising candidates for cancer therapy (Penning et al., 2010).
Antitubercular and Antibacterial Activities
Certain derivatives display potent antitubercular and antibacterial activities, indicating their potential in addressing infectious diseases. Their molecular docking analyses suggest mechanisms of action that could be exploited in drug development (Bodige et al., 2019).
properties
IUPAC Name |
N-(4-fluorophenyl)-3-pyrimidin-4-yloxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O2/c16-11-1-3-12(4-2-11)19-15(21)20-8-6-13(9-20)22-14-5-7-17-10-18-14/h1-5,7,10,13H,6,8-9H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URGYNROJKIONHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=NC=C2)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.